Cas no 152645-84-6 (Picras-3-en-21-oicacid,15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-,methyl ester, (1b,11b,12a,15b)- (9CI))

• Product Name: Picras-3-en-21-oicacid,15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-,methyl ester, (1b,11b,12a,15b)- (9CI)
• CAS No: 152645-84-6
• MF: C₂₈H₃₆O₁₁
• MW: 548.57884979248
• CID: 178103
• PubChem ID: 146032474
• Update Time: 2025-04-19

Picras-3-en-21-oicacid,15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-,methyl ester, (1b,11b,12a,15b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Picras-3-en-21-oicacid,15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-,methyl ester, (1b,11b,12a,15b)- (9CI)
• Picras-3-en-21-oicacid,15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-1,11,12-trihyd...
• Picras-3-en-21-oicacid,15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-,methyl ester,
• Bruceanol D
• methyl (1R,2R,3R,3aR,4R,6aR,7aS,11S,11aS,11bS)-4-{[(2E)-3,4-dimethylpent-2-enoyl]oxy}-1,2,11-trihydroxy-8,11a-dimethyl-5,10-dioxo-1,4,5,6a,7,7a,10,11,11a,11b-decahydro-2H-11c,3-(epoxymethano)dibenzo[de,g]chromene-3(3aH)-carboxylate
• Picras-3-en-21-oic acid, 15-((3,4-dimethyl-1-oxo-2-pentenyl)oxy)-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-, methyl ester, (1beta,11beta,12alpha,15beta(E))-
• Methyl (2R,3R,6R,8S,12S,13S,14S,15R,16R,17R)-3-[(E)-3,4-dimethylpent-2-enoyl]oxy-12,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,19-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• 152645-84-6
• DTXSID601100659
• Picras-3-en-21-oic acid, 15-((3,4-dimethyl-1-oxo-2-pentenyl)oxy)-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxo-,methyl ester, (1beta,11beta,12alpha,15beta(E))-
• Q27133975
• methyl (1beta,11beta,12alpha,15beta)-15-{[(2E)-3,4-dimethylpent-2-enoyl]oxy}-1,11,12-trihydroxy-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
• CHEBI:65526

• Inchi： 1S/C28H36O11/c1-11(2)12(3)8-17(30)39-19-21-27(25(35)36-6)10-37-28(21)16(38-24(19)34)9-14-13(4)7-15(29)22(32)26(14,5)20(28)18(31)23(27)33/h7-8,11,14,16,18-23,31-33H,9-10H2,1-6H3/b12-8+/t14-,16?,18+,19+,20+,21-,22+,23-,26-,27-,28?/m0/s1
• InChI Key： LUENSCCBMNFJDY-XPJCQGEZSA-N
• SMILES： O1C[C@@]2(C(=O)OC)[C@H]([C@@H]([C@@H]3[C@@]4(C)[C@@H](C(C=C(C)[C@@H]4CC4C13[C@H]2[C@H](C(=O)O4)OC(/C=C(\C)/C(C)C)=O)=O)O)O)O

Computed Properties

• Exact Mass: 548.22576196g/mol
• Monoisotopic Mass: 548.22576196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 166Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids